Cas no 86041-56-7 (Phosphoric acid, di-sec-octyl ester)

• Product Name: Phosphoric acid, di-sec-octyl ester
• CAS No: 86041-56-7
• MF: C₁₆H₃₄O₄P
• MW: 321.412526607513
• CID: 662689
• PubChem ID: 18414888
• Update Time: 2025-04-19

Phosphoric acid, di-sec-octyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, di-sec-octyl ester
• dioctan-2-yl phosphate
• DTXSID00593568
• 86041-56-7

• Inchi： 1S/C16H35O4P/c1-5-7-9-11-13-15(3)19-21(17,18)20-16(4)14-12-10-8-6-2/h15-16H,5-14H2,1-4H3,(H,17,18)/p-1
• InChI Key： DXQYKFGICLVQFD-UHFFFAOYSA-M
• SMILES： P(=O)([O-])(OC(C)CCCCCC)OC(C)CCCCCC

Computed Properties

• Exact Mass: 321.21947156g/mol
• Monoisotopic Mass: 321.21947156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 58.6Ų